Cas no 887120-96-9 (tert-butyl 2,4-dioxo-1,3,9-triazaspiro[4.5]decane-9-carboxylate)

• Product Name: tert-butyl 2,4-dioxo-1,3,9-triazaspiro[4.5]decane-9-carboxylate
• CAS No: 887120-96-9
• MF: C₁₂H₁₉N₃O₄
• MW: 269.296962976456
• MDL: MFCD08752480
• CID: 1091962
• PubChem ID: 42614218
• Update Time: 2024-10-26

tert-butyl 2,4-dioxo-1,3,9-triazaspiro[4.5]decane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2,4-dioxo-1,3,7-triazaspiro[4.5]decane-7-carboxylate
• 7-BOC-2,4-DIOXO-1,3,7-TRIAZA-SPIRO[4.5]DECANE
• tert-butyl 2,4-dioxo-1,3,9-triazaspiro[4.5]decane-9-carboxylate
• 7-Boc-2,4-Dioxo-1,3,7-triazaspiro[4.5]decane
• UDAAVVGTVULJRE-UHFFFAOYSA-N
• SB22043
• Z1919306858
• tert-utyl 2,4-ioxo-1,3,7-riazaspiro[4.5]ecane-7-arboxylate
• 1,3,7-Triazaspiro[4.5]decane-7-carboxylic acid, 2,4-dioxo-,1
• 2,4-Dioxo-1,3,7-triazaspiro[4.5]decane-7-carboxylic acid tert-butyl ester
• 1,3,7-Triazaspiro[4.5]decane-7-carboxylic acid, 2,4-dioxo-,1,1-dimethylethyl ester
• F2147-2388
• tert-butyl 1,3-dioxo-2,4,9-triazaspiro[4.5]decane-9-carboxylate
• SCHEMBL551007
• CS-0035042
• AKOS017554065
• P15561
• 887120-96-9
• DB-130565
• tert-?butyl 2,?4-?dioxo-?1,?3,?7-?triazaspiro[4.5]?decane-?7-?carboxylate
• SY100405
• EN300-114009
• CS-WAA0100
• MFCD08752480
• Z1469758928
• tert-Butyl2,4-dioxo-1,3,7-triazaspiro[4.5]decane-7-carboxylate
• AS-52733

• MDL： MFCD08752480
• Inchi： 1S/C12H19N3O4/c1-11(2,3)19-10(18)15-6-4-5-12(7-15)8(16)13-9(17)14-12/h4-7H2,1-3H3,(H2,13,14,16,17)
• InChI Key： UDAAVVGTVULJRE-UHFFFAOYSA-N
• SMILES： O=C1NC2(CCCN(C(OC(C)(C)C)=O)C2)C(=O)N1

Computed Properties

• Exact Mass: 269.13755610g/mol
• Monoisotopic Mass: 269.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7
• XLogP3: 0.2

Experimental Properties

• Density: 1.3±0.1 g/cm3

tert-butyl 2,4-dioxo-1,3,9-triazaspiro[4.5]decane-9-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones